2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol, (RS, Z)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol, (RS, Z)- is a bioactive chemical.
Scientific Research Applications
Improved Manufacturing Process for Antimalarial Drug
Boehm et al. (2007) describe an improved manufacturing process for lumefantrine, a component of the antimalarial drug Coartem. This process includes the conversion of specific intermediates to 2-dibutylamino-1-(2,7-dichloro-9H-fluoren-4-yl)ethanol, which is further processed through Knoevenagel condensation to produce an effective antimalarial agent (Boehm, Fuenfschilling, Krieger, Kuesters, & Struber, 2007).
Synthesis Process for High Purity Compounds
Puthran, Poojary, and Purushotham (2020) developed a commercial process for synthesizing a compound closely related to 2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol. This process emphasizes high purity and yield, crucial for pharmaceutical applications (Puthran, Poojary, & Purushotham, 2020).
Electrochemiluminescence Studies
Parveen et al. (2013) explored the electrochemiluminescence (ECL) of a system involving 2-(Dibutylamino)ethanol, demonstrating its effectiveness as a co-reactant in ECL applications. This study provides insights into the potential use of similar compounds in analytical chemistry and sensor development (Parveen, Zhang, Yuan, Hu, Gilani, Rehman, & Xu, 2013).
Inhibition Mechanism in ECL Systems
Xue, Guo, Qiu, Lin, and Chen (2009) investigated the inhibition mechanism of dopamine in an ECL system involving a similar compound to 2-(Dibutylamino)ethanol. This research aids in understanding the interactions of complex chemical systems and could inform the design of more efficient ECL systems (Xue, Guo, Qiu, Lin, & Chen, 2009).
Study on Molecular Structures and Hydrogen Bonded Networks
Schneider, Neumann, Stammler, and Jutzi (1999) conducted research on molecular structures and hydrogen-bonded networks involving similar fluorene derivatives. Their work contributes to the understanding of molecular interactions and structural chemistry (Schneider, Neumann, Stammler, & Jutzi, 1999).
Anodic Electrochemiluminescence for Glucose Oxidase Assay
Kargbo, Zheng, and Ding (2014) explored the anodic electrochemiluminescence of dissolved oxygen with 2-(dibutylamino) ethanol, demonstrating its application in developing a glucose oxidase assay. This research is significant for biomedical applications, particularly in developing sensitive diagnostic tools (Kargbo, Zheng, & Ding, 2014).
Anticancer and Antimicrobial Properties
Hussein et al. (2020) synthesized new bioactive agents based on a fluorene moiety similar to 2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol, demonstrating significant antimicrobial and anticancer properties. This work contributes to the development of new pharmaceutical compounds (Hussein, Alsantali, Morad, Obaid, Altass, Sayqal, Abourehab, Elkhawaga, Aboraia, & Ahmed, 2020).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of 2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol, (RS, Z)- involves several steps starting from commercially available starting materials. The key steps include the synthesis of 9-(4-chlorobenzylidene)-9H-fluorene, followed by the synthesis of 2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol." "Starting Materials": [ "9-Fluorenone", "4-Chlorobenzaldehyde", "Sodium hydroxide", "Butyl bromide", "Diethyl ether", "Hydrochloric acid", "Ethanol" ] "Reaction": [ "Step 1: Synthesis of 9-(4-chlorobenzylidene)-9H-fluorene", "React 9-fluorenone with 4-chlorobenzaldehyde in ethanol in the presence of sodium hydroxide as a catalyst to obtain 9-(4-chlorobenzylidene)-9H-fluorene.", "Step 2: Synthesis of 2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol", "React 9-(4-chlorobenzylidene)-9H-fluorene with butyl bromide in diethyl ether in the presence of sodium hydroxide as a catalyst to obtain 9-(4-chlorobenzyl)-9H-fluorene.", "React 9-(4-chlorobenzyl)-9H-fluorene with dibutylamine in ethanol in the presence of hydrochloric acid as a catalyst to obtain 2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol." ] } | |
CAS No. |
1331642-68-2 |
Molecular Formula |
C30H32Cl3NO |
Molecular Weight |
528.9 g/mol |
IUPAC Name |
2-(dibutylamino)-2-[(9Z)-2,7-dichloro-9-[(4-chlorophenyl)methylidene]fluoren-4-yl]ethanol |
InChI |
InChI=1S/C30H32Cl3NO/c1-3-5-13-34(14-6-4-2)29(19-35)28-18-23(33)17-27-25(15-20-7-9-21(31)10-8-20)26-16-22(32)11-12-24(26)30(27)28/h7-12,15-18,29,35H,3-6,13-14,19H2,1-2H3/b25-15- |
InChI Key |
AGQOFEQBDUCCRH-MYYYXRDXSA-N |
Isomeric SMILES |
CCCCN(CCCC)C(CO)C1=CC(=CC\2=C1C3=C(/C2=C/C4=CC=C(C=C4)Cl)C=C(C=C3)Cl)Cl |
SMILES |
CCCCN(CCCC)C(CO)C1=CC(=CC2=C1C3=C(C2=CC4=CC=C(C=C4)Cl)C=C(C=C3)Cl)Cl |
Canonical SMILES |
CCCCN(CCCC)C(CO)C1=CC(=CC2=C1C3=C(C2=CC4=CC=C(C=C4)Cl)C=C(C=C3)Cl)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
2-(Dibutylamino)-2-(2,7-dichloro-9-(4-chlorobenzylidene)-9H-fluoren-4-yl)ethanol, (RS, Z)- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.